Cas no 2227733-90-4 ((2R)-1-(6-methoxy-1H-indol-2-yl)propan-2-ol)

• Product Name: (2R)-1-(6-methoxy-1H-indol-2-yl)propan-2-ol
• CAS No: 2227733-90-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6463623
• PubChem ID: 165762725
• Update Time: 2025-05-24

(2R)-1-(6-methoxy-1H-indol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(6-methoxy-1H-indol-2-yl)propan-2-ol
• 2227733-90-4
• EN300-1774370

• Inchi： 1S/C12H15NO2/c1-8(14)5-10-6-9-3-4-11(15-2)7-12(9)13-10/h3-4,6-8,13-14H,5H2,1-2H3/t8-/m1/s1
• InChI Key： VKHPZSPJQPMDTJ-MRVPVSSYSA-N
• SMILES： O[C@H](C)CC1=CC2C=CC(=CC=2N1)OC

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.2Ų

Additional information on (2R)-1-(6-methoxy-1H-indol-2-yl)propan-2-ol

Comprehensive Analysis of (2R)-1-(6-methoxy-1H-indol-2-yl)propan-2-ol (CAS No. 2227733-90-4): Structure, Applications, and Research Insights

The compound (2R)-1-(6-methoxy-1H-indol-2-yl)propan-2-ol (CAS No. 2227733-90-4) is a chiral indole derivative gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a 6-methoxyindole core and a stereospecific (2R)-propan-2-ol side chain, makes it a valuable intermediate for drug discovery. Recent studies highlight its potential in modulating serotonin receptors, a hot topic in neurodegenerative disease and mood disorder research.

With the rise of precision medicine, researchers are increasingly exploring chiral compounds like (2R)-1-(6-methoxy-1H-indol-2-yl)propan-2-ol. Its enantiomeric purity (emphasized by the (2R) configuration) is crucial for target selectivity, a frequently searched term in AI-driven drug design platforms. The methoxy group at position 6 enhances metabolic stability, addressing the industry's focus on improved pharmacokinetics.

Synthetic routes to CAS 2227733-90-4 often involve asymmetric catalysis or enzymatic resolution, aligning with green chemistry trends. Analytical methods like HPLC chiral separation (a top-searched lab technique) ensure quality control. The indole scaffold's fluorescence properties also make this compound useful in probe development for cellular imaging studies.

In medicinal chemistry forums, discussions frequently highlight 6-substituted indoles as privileged structures. The logP and H-bond donor/acceptor profile of (2R)-1-(6-methoxy-1H-indol-2-yl)propan-2-ol makes it a promising candidate for blood-brain barrier penetration – a key challenge in CNS drug development.

Recent patent analyses reveal growing interest in CAS 2227733-90-4 for GPCR-targeted therapies. Its structural similarity to tryptophan metabolites suggests potential in immune modulation, connecting to popular searches about gut-brain axis research. The compound's crystallographic data (available in CSD databases) aids in computational docking studies.

Quality specifications for (2R)-1-(6-methoxy-1H-indol-2-yl)propan-2-ol typically require ≥98% HPLC purity and 99% ee (enantiomeric excess), parameters heavily searched by QC professionals. Stability studies under various pH conditions (another trending topic) confirm its suitability for formulation development.

Beyond pharmaceuticals, this compound shows promise in agricultural chemistry as a template for plant growth regulators. Its indole-3-alcohol moiety resembles natural phytohormones, attracting research in sustainable agriculture solutions. This multidisciplinary applicability increases its visibility in cross-industry innovation searches.

The SCIENTIFIC COMMUNITY continues to investigate structure-activity relationships of chiral indole alcohols like CAS 2227733-90-4. With advances in continuous flow synthesis (a hot manufacturing topic), production scalability questions are being addressed. Current SAR studies focus on optimizing the 2-yl propanol chain length for enhanced target engagement.

Safety data sheets indicate (2R)-1-(6-methoxy-1H-indol-2-yl)propan-2-ol requires standard organic compound handling, with no special restrictions. Its ecotoxicity profile (increasingly searched for green chemistry compliance) shows low environmental risk, supporting its use in benign-by-design strategies.

In summary, 2227733-90-4 represents an important building block in modern heterocyclic chemistry. Its combination of chirality, indole pharmacophore, and modifiable functional groups positions it as a versatile tool for addressing current challenges in life sciences R&D and beyond.